Cas no 946298-28-8 (1-phenyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide)

• Product Name: 1-phenyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide
• CAS No: 946298-28-8
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 5514075
• Update Time: 2025-05-19

1-phenyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)methanesulfonamide
• 1-phenyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide

• Inchi： 1S/C19H22N2O3S/c1-2-19(22)21-12-6-9-16-10-11-17(13-18(16)21)20-25(23,24)14-15-7-4-3-5-8-15/h3-5,7-8,10-11,13,20H,2,6,9,12,14H2,1H3
• InChI Key： IYFRSAYOHNVZBX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)S(NC1=CC2=C(C=C1)CCCN2C(=O)CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-phenyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide

Comprehensive Overview of 1-phenyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide (CAS No. 946298-28-8)

1-phenyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide, with the CAS number 946298-28-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique structural framework, combining a tetrahydroquinoline core with a phenylmethanesulfonamide moiety. Its molecular complexity and potential bioactivity make it a subject of interest for drug discovery and medicinal chemistry applications.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Researchers are particularly intrigued by the 1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl group in this compound, as it may enhance binding affinity to specific biological targets. The integration of a phenylmethanesulfonamide fragment further expands its potential utility in modulating enzyme activity or receptor interactions.

The synthesis of 1-phenyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide typically involves multi-step organic reactions, including acylation and sulfonylation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent requirements for research and development purposes.

One of the trending topics in the scientific community is the exploration of tetrahydroquinoline derivatives for neurodegenerative diseases. Given the structural resemblance of this compound to known neuroprotective agents, it has been hypothesized that CAS 946298-28-8 could play a role in targeting pathways associated with Alzheimer's or Parkinson's disease. Preliminary studies suggest its potential to cross the blood-brain barrier, a critical factor for central nervous system therapeutics.

Another area of interest is the compound's potential application in cancer research. The sulfonamide group is known to inhibit carbonic anhydrases, enzymes often overexpressed in tumors. Researchers are investigating whether 1-phenyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide could serve as a scaffold for designing selective inhibitors. Its modular structure allows for further derivatization, enabling the optimization of pharmacokinetic properties.

From a commercial perspective, the compound is primarily utilized by pharmaceutical companies and research institutions engaged in drug discovery. Its CAS registry number 946298-28-8 ensures precise identification in chemical databases and regulatory documentation. Suppliers often highlight its high purity (>98%) and compatibility with standard laboratory protocols, making it a reliable choice for experimental studies.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous under current regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are advised to consult the Safety Data Sheet (SDS) for detailed handling instructions.

In conclusion, 1-phenyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide (CAS No. 946298-28-8) represents a promising candidate for further scientific exploration. Its versatile structure and potential therapeutic applications align with contemporary research trends, particularly in neuroscience and oncology. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative treatments addressing unmet medical needs.